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5-Acetyltaxachitriene A 5-Acetyltaxachitriene A
Brand Name: Vulcanchem
CAS No.: 187988-48-3
VCID: VC0161612
InChI: InChI=1S/C34H46O14/c1-16-27(43-19(4)36)13-26-30(46-22(7)39)12-25(15-42-18(3)35)29(45-21(6)38)14-28(44-20(5)37)17(2)32(47-23(8)40)33(48-24(9)41)31(16)34(26,10)11/h12,26-30,33H,13-15H2,1-11H3/b25-12+,32-17-/t26-,27-,28-,29-,30-,33+/m0/s1
SMILES: CC1=C2C(C(=C(C(CC(C(=CC(C(C2(C)C)CC1OC(=O)C)OC(=O)C)COC(=O)C)OC(=O)C)OC(=O)C)C)OC(=O)C)OC(=O)C
Molecular Formula: C34H46O14
Molecular Weight: 678.728

5-Acetyltaxachitriene A

CAS No.: 187988-48-3

Reference Standards

VCID: VC0161612

Molecular Formula: C34H46O14

Molecular Weight: 678.728

5-Acetyltaxachitriene A - 187988-48-3

CAS No. 187988-48-3
Product Name 5-Acetyltaxachitriene A
Molecular Formula C34H46O14
Molecular Weight 678.728
IUPAC Name [(1R,2S,3E,5S,7S,8Z,10R,13S)-2,5,7,9,10,13-hexaacetyloxy-8,12,15,15-tetramethyl-4-bicyclo[9.3.1]pentadeca-3,8,11-trienyl]methyl acetate
Standard InChI InChI=1S/C34H46O14/c1-16-27(43-19(4)36)13-26-30(46-22(7)39)12-25(15-42-18(3)35)29(45-21(6)38)14-28(44-20(5)37)17(2)32(47-23(8)40)33(48-24(9)41)31(16)34(26,10)11/h12,26-30,33H,13-15H2,1-11H3/b25-12+,32-17-/t26-,27-,28-,29-,30-,33+/m0/s1
Standard InChIKey CVVZHAQTJYVJBN-WZAAIHJGSA-N
SMILES CC1=C2C(C(=C(C(CC(C(=CC(C(C2(C)C)CC1OC(=O)C)OC(=O)C)COC(=O)C)OC(=O)C)OC(=O)C)C)OC(=O)C)OC(=O)C
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Last Modified Aug 20 2021
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